Cas no 72597-35-4 (9-Aminobenzonorbornene)

9-Aminobenzonorbornene structure
9-Aminobenzonorbornene structure
Product Name:9-Aminobenzonorbornene
CAS No:72597-35-4
MF:C11H13N
MW:159.227622747421
CID:549816
Update Time:2023-08-02

9-Aminobenzonorbornene Chemical and Physical Properties

Names and Identifiers

    • 9-Endoamino-benzobicyclo(2.2.1)-heptane
    • 9-ENDOAMINO-BENZOBICYCLO(2,2,1)-HEPTANE
    • 9-Aminobenzonorbornene
    • 1,4-Methanonaphthalen-9-amine, 1,2,3,4-tetrahydro-, stereoisomer (VAN)
    • 1,2,3,4-Tetrahydro-1,4-methanonaphthalene-9-amine
    • Inchi: 1S/C11H13N/c12-11-9-5-6-10(11)8-4-2-1-3-7(8)9/h1-4,9-11H,5-6,12H2
    • InChI Key: AIGGDKWINIMWNQ-UHFFFAOYSA-N
    • SMILES: NC1C2C3C=CC=CC=3C1CC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 169
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26
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